2-[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]-1,3-benzothiazole

• IUPAC Name: 2-[4-(1-ethylimidazol-2-yl)piperidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C17H20N4S/c1-2-20-12-9-18-16(20)13-7-10-21(11-8-13)17-19-14-5-3-4-6-15(14)22-17/h3-6,9,12-13H,2,7-8,10-11H2,1H3
• InChI Key: ADGONIOGWUQOTK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole and its derivatives can be synthesized through various methods. For example, Hadizadeh et al. synthesized a compound with an imidazole ring and evaluated it for antihypertensive potential in rats.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine, and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Metabolic Studies and Drug Disposition

Metabolic and disposition studies of related compounds provide insight into how these chemicals are processed in the body. For example, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, highlights the metabolic pathways and elimination processes of a structurally related compound. This research sheds light on the extensive metabolism and principal routes of elimination, offering a glimpse into how similar compounds might be metabolized and their potential applications in understanding drug metabolism and pharmacokinetics (Renzulli et al., 2011).

Diagnostic Applications

Compounds with similar structural features have been explored for their diagnostic applications, particularly in imaging. For instance, sigma receptor scintigraphy using N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide in patients with suspected primary breast cancer demonstrates the potential of benzothiazole derivatives in medical imaging. This research underscores the capability of such compounds to bind selectively to receptors overexpressed in cancer cells, suggesting a pathway for the diagnostic application of 2-[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]-1,3-benzothiazole in oncology (Caveliers et al., 2002).

Neurological Applications

Exploring the neurological applications, studies on antipsychotic potential, such as the effect of ST2472 on prepulse inhibition, offer insights into how related compounds might interact with neurological pathways. This line of research indicates the potential utility of imidazole and piperidine derivatives in developing new therapeutic agents for psychiatric conditions, highlighting a potential area for the application of 2-[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]-1,3-benzothiazole (Lombardo, Stasi, & Borsini, 2009).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities, etc., as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole and its derivatives make them promising candidates for the development of novel drugs.